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Compound of Interest

Compound Name: Diampromide Hydrochloride

CAS No.: 1346602-83-2

Cat. No.: B2771605

Get Quote

Prepared by: Gemini, Senior Application Scientist

This document provides a detailed guide for researchers, scientists, and drug development

professionals on the application of Diampromide Hydrochloride in neuroscience research. It

covers the molecule's mechanism of action, key research applications, detailed experimental

protocols, and essential safety information.

Introduction and Compound Profile
Diampromide is a potent opioid analgesic belonging to the ampromide family of drugs.[1][2]

Structurally, it can be described as a ring-opened analog of fentanyl and exhibits a potency

comparable to that of morphine.[1][2] As a synthetic narcotic, it acts as a valuable tool for

investigating the complexities of the opioid system.

Due to its high potential for abuse, Diampromide Hydrochloride is regulated as a Schedule I

controlled substance in the United States and is controlled under international conventions.[1]

[3][4] Its use is strictly limited to legitimate research and forensic applications, and all
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researchers must adhere to stringent federal and institutional regulations for its procurement,

handling, and disposal.[3][5]

Physicochemical and Solubility Data
The hydrochloride salt form offers improved solubility in aqueous solutions, facilitating its use in

a wide range of biological assays.

Property Value Source

Formal Name

N-[2-[methyl(2-

phenylethyl)amino]propyl]-N-

phenyl-propanamide,

monohydrochloride

[3]

CAS Number 1346602-83-2 [3]

Molecular Formula C21H28N2O • HCl [3]

Formula Weight 360.9 g/mol [3]

Formulation A crystalline solid [3]

Purity Typically ≥98% [3]

Solubility

PBS (pH 7.2): 10

mg/mLEthanol: 30

mg/mLDMF: 30 mg/mLDMSO:

10 mg/mL

[3]

Mechanism of Action: Mu-Opioid Receptor Agonism
Diampromide exerts its pharmacological effects primarily through its action as an agonist at the

mu-opioid receptor (MOR), a member of the G protein-coupled receptor (GPCR) superfamily.[6]

[7] The activation of MOR by an agonist like Diampromide initiates a cascade of intracellular

signaling events characteristic of Gαi/o protein coupling.

Key Signaling Events:
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G Protein Activation: Agonist binding induces a conformational change in the MOR,

facilitating the exchange of GDP for GTP on the associated inhibitory Gαi/o subunit.[6]

Inhibition of Adenylyl Cyclase: The activated Gαi subunit dissociates and inhibits the enzyme

adenylyl cyclase, leading to a decrease in the intracellular concentration of the second

messenger cyclic adenosine monophosphate (cAMP).[8]

Ion Channel Modulation: The dissociated Gβγ subunits directly modulate ion channels,

causing an opening of G protein-coupled inwardly-rectifying potassium (GIRK) channels and

an inhibition of voltage-gated calcium channels (VGCCs).[9]

Neuronal Hyperpolarization: The resulting efflux of K+ and reduced influx of Ca2+ leads to

hyperpolarization of the neuronal membrane, decreasing neuronal excitability and inhibiting

the release of neurotransmitters, such as substance P and GABA.[9]

This net inhibitory effect on neuronal transmission in key pain and reward pathways underlies

the analgesic and euphoric effects of Diampromide.
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Mu-Opioid Receptor (MOR) Gαi Signaling Pathway.

Applications in Neuroscience Research
Diampromide Hydrochloride serves as a specific pharmacological tool to explore various

facets of neuroscience.

Probing the Mu-Opioid Receptor System: As a selective MOR agonist, it is ideal for

characterizing the physiological roles of MOR in different neural circuits, studying receptor

trafficking, desensitization, and downstream signaling pathways.[6][7]

Modeling Nociception and Analgesia: Diampromide can be used in preclinical models to

induce potent analgesia, enabling the study of pain perception pathways. Thermal

nociception assays, such as the hot plate test, are standard methods to quantify the

analgesic efficacy of opioid compounds.[6]

Investigating Reward, and Addiction: The rewarding properties of opioids are a critical

component of addiction.[10][11] Diampromide can be used in established behavioral

paradigms to model these effects.

Conditioned Place Preference (CPP): This model assesses the rewarding (or aversive)

properties of a drug by measuring an animal's preference for an environment previously

paired with the drug.[10][12]

Intracranial Self-Administration: Considered a gold standard for assessing abuse liability,

this model allows animals to voluntarily administer the drug, providing a high-fidelity

representation of compulsive drug-seeking behavior.[10]

Studying Opioid-Induced Respiratory Depression: The primary cause of death from opioid

overdose is respiratory depression.[9][13] Diampromide can be used in in vivo or ex vivo

models to investigate the neural mechanisms underlying this dangerous side effect and to

screen novel therapeutic strategies for its reversal.[13]

Detailed Experimental Protocols
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The following protocols are provided as a guide. Researchers must optimize parameters based

on their specific experimental setup, cell lines, and animal models.

Protocol 1: In Vitro MOR Functional Assay (cAMP
Inhibition)
This protocol measures the ability of Diampromide to activate Gαi-coupled MOR, resulting in

the inhibition of forskolin-stimulated cAMP production.

Materials:

CHO or HEK293 cells stably expressing human MOR (hMOR).

Diampromide Hydrochloride stock solution (e.g., 10 mM in DMSO).

Reference Agonist: DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin).

Forskolin.

IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

cAMP detection kit (e.g., HTRF, ELISA).

Assay buffer (e.g., HBSS with 20 mM HEPES).

Step-by-Step Procedure:

Cell Plating: Seed hMOR-expressing cells into 96- or 384-well plates at a density

optimized for the cAMP assay and grow to ~90% confluency.

Compound Preparation: Prepare serial dilutions of Diampromide Hydrochloride and the

reference agonist (DAMGO) in assay buffer. Include a vehicle control (e.g., 0.1% DMSO).

Cell Stimulation: a. Aspirate growth media from cells and wash once with pre-warmed

assay buffer. b. Add assay buffer containing IBMX (e.g., 500 µM) to all wells and incubate

for 15-30 minutes at 37°C.[8] c. Add the serially diluted Diampromide, DAMGO, or vehicle

control to the appropriate wells. d. Immediately add forskolin to all wells (except for a no-
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forskolin control) at a concentration predetermined to yield ~80% of the maximal cAMP

response (e.g., 1-10 µM). e. Incubate for 30 minutes at 37°C.

cAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the

manufacturer's protocol for the chosen detection kit.

Data Analysis: Convert raw data to cAMP concentrations. Normalize the data with the

vehicle + forskolin response set to 100% and the no-forskolin control as 0%. Plot the

normalized response against the log concentration of the agonist and fit a four-parameter

logistic curve to determine the EC₅₀ value.[8]

Rationale and Controls:

Rationale: This assay provides a quantitative measure of the functional potency of

Diampromide at the MOR. Forskolin directly activates adenylyl cyclase, and the inhibitory

effect of the Gαi pathway is measured as a reduction in this stimulated cAMP level.[8]

Controls:

Vehicle Control: Establishes the baseline response to forskolin stimulation (100%

signal).

Reference Agonist (DAMGO): A well-characterized, potent MOR agonist used to

validate assay performance.

No Forskolin Control: Determines the basal level of cAMP in the cells (0% signal).

Protocol 2: In Vivo Assessment of Analgesia (Hot Plate
Test)
This protocol assesses the analgesic properties of Diampromide by measuring the response

latency to a thermal stimulus in rodents.

Materials:

Hot plate apparatus with adjustable, stable temperature (e.g., 52-55°C).

Male or female C57BL/6 mice or Sprague-Dawley rats.
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Diampromide Hydrochloride dissolved in a sterile vehicle (e.g., 0.9% saline).

Vehicle solution.

Syringes for subcutaneous (s.c.) or intraperitoneal (i.p.) injection.

Timer.

Step-by-Step Procedure:

Acclimation: Acclimate animals to the testing room for at least 1 hour before the

experiment. Handle animals for several days prior to testing to reduce stress.

Baseline Latency: a. Set the hot plate temperature (e.g., 55 ± 0.5°C). b. Place an animal

gently onto the hot plate surface and immediately start the timer. c. Observe the animal for

nociceptive responses (e.g., hind paw licking, jumping). Stop the timer at the first clear

sign of a response. This is the baseline latency. d. Crucial: Implement a cut-off time (e.g.,

30-45 seconds) to prevent tissue damage. If the animal does not respond by the cut-off

time, remove it and record the cut-off time as its latency. e. Remove any animal with a

baseline latency that is too short (<5s) or too long (>20s).

Drug Administration: Administer the prepared dose of Diampromide or vehicle via the

chosen route (e.g., s.c.).

Post-Treatment Latency: At predetermined time points after injection (e.g., 15, 30, 60, 90

minutes), place the animal back on the hot plate and measure the response latency as

described in step 2.

Data Analysis: Convert the raw latency scores into a percentage of Maximum Possible

Effect (%MPE) using the formula: %MPE = [(Test Latency - Baseline Latency) / (Cut-off

Time - Baseline Latency)] x 100 Analyze the data using appropriate statistical tests (e.g.,

two-way ANOVA with post-hoc tests) to compare drug effects over time against the vehicle

group.

Rationale and Controls:
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Rationale: The hot plate test is a classic model for assessing centrally-mediated thermal

analgesia, a hallmark of MOR agonist activity.[6]

Controls:

Vehicle Group: A control group receiving only the vehicle solution is essential to account

for any effects of the injection procedure or environment.

Naloxone Pre-treatment (Optional): To confirm the effect is MOR-mediated, a separate

group can be pre-treated with an opioid antagonist like naloxone before Diampromide

administration. This should block the analgesic effect.

Protocol 3: In Vivo Assessment of Rewarding Effects
(Conditioned Place Preference)
This protocol uses a three-phase, unbiased procedure to determine if Diampromide produces

rewarding effects.

Phase 1: Pre-Conditioning (Day 1)
Measure baseline preference for chambers A & B.

(15 min session)

Phase 2: Conditioning (Days 2-5)
Alternate daily pairings:

Establish Baseline

Even Days (2, 4):
Diampromide injection,

confined to non-preferred Chamber A.

Odd Days (3, 5):
Vehicle injection,

confined to preferred Chamber B.

Phase 3: Post-Conditioning Test (Day 6)
No injection.

Measure time spent in chambers A & B.
(15 min session)

Form Association

Analysis
Compare time spent in drug-paired chamber

between Pre- and Post-Conditioning.

Assess Preference Shift
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Conditioned Place Preference (CPP) Experimental Workflow.

Step-by-Step Procedure:

Phase 1: Pre-Conditioning (Baseline Test): On Day 1, place the animal in the central

compartment of a two-chamber CPP apparatus and allow it to freely explore both

chambers (distinguished by visual and tactile cues) for 15 minutes. Record the time spent

in each chamber to determine any initial preference.

Phase 2: Conditioning: This phase typically lasts 4-8 days.

On "drug" days, administer Diampromide and confine the animal to its initially non-

preferred chamber for 30 minutes.

On "vehicle" days, administer the vehicle solution and confine the animal to its initially

preferred chamber for 30 minutes.

Alternate between drug and vehicle days. The design must be counterbalanced, with

half the animals receiving the drug in one chamber type and the other half in the other.

Phase 3: Post-Conditioning (Preference Test): One day after the final conditioning session,

place the animal back in the apparatus (with no injection) and allow it to freely explore

both chambers for 15 minutes. Record the time spent in each chamber.

Data Analysis: Calculate a preference score (Time in drug-paired chamber - Time in

vehicle-paired chamber) or simply the total time spent in the drug-paired chamber. A

significant increase in time spent in the drug-paired chamber from the pre-conditioning to

the post-conditioning test indicates a rewarding effect. Compare results from the

Diampromide group to a saline-saline control group using a t-test or ANOVA.

Rationale and Controls:

Rationale: This paradigm leverages Pavlovian conditioning to infer the motivational state

induced by a drug. An animal will spend more time in an environment it associates with a

rewarding experience.[10][12]
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Controls: A control group that receives vehicle injections on all conditioning days is critical

to ensure that any change in preference is due to the pharmacological effect of

Diampromide and not the conditioning procedure itself.

Safety and Handling
WARNING: Diampromide Hydrochloride is a Schedule I controlled substance intended for

research use only. It is not for human or veterinary use.[3] Handle with extreme caution.

Regulatory Compliance: All acquisition, storage, use, and disposal must be performed in

strict accordance with DEA regulations and institutional policies for Schedule I compounds.

Maintain meticulous records.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[14][15]

Engineering Controls: Handle the solid compound and prepare solutions in a certified

chemical fume hood to prevent inhalation of dust or aerosols.[14]

Handling: Avoid creating dust.[15] Keep the container tightly closed when not in use.[16]

Keep away from heat and sources of ignition.[16]

Storage: Store in a secure, locked location as required for Schedule I substances. Store in

accordance with the conditions listed on the product insert, typically in a cool, dry place.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[16]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[16]

Ingestion: If swallowed, rinse mouth with water and seek immediate medical attention.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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